Tuning magnetocrystalline anisotropy by controlling the orbital electronic configuration of two-dimensional magnetic materials

Nanoscale Advances Pub Date: 2023-03-28 DOI: 10.1039/D3NA00003F

Abstract

A suitable magnetic anisotropy energy (MAE) is a key factor for magnetic materials. However, an effective MAE control method has not yet been achieved. In this study, we propose a novel strategy to manipulate MAE by rearranging the d-orbitals of metal atoms with oxygen functionalized metallophthalocyanine (MPc) by first-principles calculations. By the dual regulation of electric field and atomic adsorption, we have achieved a substantial amplification of the single regulation method. The use of O atoms to modify the metallophthalocyanine (MPc) sheets effectively adjusts the orbital arrangement of the electronic configuration in the d-orbitals of the transition metal near the Fermi level, thereby modulating the MAE of the structure. More importantly, the electric field amplifies the effect of electric-field regulation by adjusting the distance between the O atom and metal atom. Our results demonstrate a new approach to modulating the MAE of two-dimensional magnetic films for practical application in information storage.

Graphical abstract: Tuning magnetocrystalline anisotropy by controlling the orbital electronic configuration of two-dimensional magnetic materials
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